Cas no 1286713-31-2 (N-(2-cyclopropyl-2-hydroxypropyl)-2-(methylsulfanyl)benzamide)

• Product Name: N-(2-cyclopropyl-2-hydroxypropyl)-2-(methylsulfanyl)benzamide
• CAS No: 1286713-31-2
• MF: C₁₄H₁₉NO₂S
• MW: 265.371162652969
• CID: 5809723
• PubChem ID: 52992742
• Update Time: 2025-10-15

N-(2-cyclopropyl-2-hydroxypropyl)-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-2-hydroxypropyl)-2-(methylsulfanyl)benzamide
• AKOS024524537
• N-(2-cyclopropyl-2-hydroxypropyl)-2-methylsulfanylbenzamide
• N-(2-cyclopropyl-2-hydroxypropyl)-2-(methylthio)benzamide
• VU0525568-1
• F5857-5744
• 1286713-31-2

• Inchi： 1S/C14H19NO2S/c1-14(17,10-7-8-10)9-15-13(16)11-5-3-4-6-12(11)18-2/h3-6,10,17H,7-9H2,1-2H3,(H,15,16)
• InChI Key： YNZKBUMRUBSTNB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(NCC(C)(C1CC1)O)=O

Computed Properties

• Exact Mass: 265.11365002g/mol
• Monoisotopic Mass: 265.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-(2-cyclopropyl-2-hydroxypropyl)-2-(methylsulfanyl)benzamide

N-(2-Cyclopropyl-2-Hydroxypropyl)-2-(Methylsulfanyl)Benzamide: A Comprehensive Overview

N-(2-Cyclopropyl-2-Hydroxypropyl)-2-(Methylsulfanyl)benzamide (CAS No. 1286713-31-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-(2-Cyclopropyl-2-Hydroxypropyl)-2-(Methylsulfanyl)benzamide is composed of a benzamide core with a cyclopropyl and hydroxypropyl substituent on the amide nitrogen, and a methylsulfanyl group on the benzene ring. These functional groups contribute to the compound's chemical stability and biological activity, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological properties of N-(2-Cyclopropyl-2-Hydroxypropyl)-2-(Methylsulfanyl)benzamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-(2-Cyclopropyl-2-Hydroxypropyl)-2-(Methylsulfanyl)benzamide may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, N-(2-Cyclopropyl-2-Hydroxypropyl)-2-(Methylsulfanyl)benzamide has also been investigated for its potential as an analgesic. Preclinical studies in animal models have shown that this compound exhibits significant analgesic effects, comparable to those of established pain relievers. The mechanism of action appears to involve the modulation of nociceptive pathways, making it a promising candidate for the development of new pain management therapies.

The safety profile of N-(2-Cyclopropyl-2-Hydroxypropyl)-2-(Methylsulfanyl)benzamide has been evaluated in several preclinical studies. Toxicity assessments have indicated that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings support its potential for further clinical development.

Another area of interest is the potential use of N-(2-Cyclopropyl-2-Hydroxypropyl)-2-(Methylsulfanyl)benzamide in neurodegenerative diseases. Preliminary studies have suggested that this compound may have neuroprotective properties, potentially due to its ability to reduce oxidative stress and inhibit neuroinflammation. While more research is needed to fully elucidate these mechanisms, the preliminary data are encouraging.

The synthesis of N-(2-Cyclopropyl-2-Hydroxypropyl)-2-(Methylsulfanyl)benzamide has been optimized to improve yield and purity. Various synthetic routes have been explored, with one common approach involving the reaction of 2-methylthiobenzoic acid with 1-amino-1-cyclopropanol-1-propanol under controlled conditions. The resulting product is then purified using techniques such as column chromatography to ensure high purity for further biological testing.

In conclusion, N-(2-Cyclopropyl-2-Hydroxypropyl)-2-(Methylsulfanyl)benzamide (CAS No. 1286713-31-2) is a promising compound with diverse biological activities. Its anti-inflammatory, analgesic, and neuroprotective properties make it a valuable candidate for further research and potential therapeutic applications. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.